Cas no 1270343-24-2 (3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE
• CAS No: 1270343-24-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5583408
• PubChem ID: 83687578
• Update Time: 2025-10-31

3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2,3-dimethoxy-
• N15172
• 1270343-24-2

• Inchi： 1S/C11H14N2O2/c1-14-10-5-3-4-8(11(10)15-2)9(13)6-7-12/h3-5,9H,6,13H2,1-2H3
• InChI Key： CSWRQFLOYNWXOC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(CC#N)N)OC

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Predicted)
• Boiling Point: 390.9±42.0 °C(Predicted)
• pka: 6.78±0.10(Predicted)

Additional information on 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE

Professional Introduction to 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE (CAS No. 1270343-24-2)

3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE, identified by the Chemical Abstracts Service Number (CAS No.) 1270343-24-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nitroalkanes and amines, featuring a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of both amino and nitro functional groups, coupled with a dimethoxyphenyl substituent, endows this molecule with distinct chemical properties that are highly relevant to modern pharmacological research.

The structural configuration of 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE plays a pivotal role in determining its biological activity. The nitro group, typically known for its reactivity and ability to participate in redox reactions, can serve as a critical moiety for modulating the pharmacokinetic profile of drug candidates. Meanwhile, the amino group introduces basicity and potential hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes and receptors. The dimethoxyphenyl moiety further enhances the compound's complexity by introducing electronic and steric effects that can influence its binding affinity and selectivity.

In recent years, there has been growing interest in leveraging nitroalkanes as intermediates or lead compounds in the development of novel therapeutics. The versatility of nitro groups allows for their conversion into other functional moieties, such as amides or sulfonamides, through reduction or nucleophilic substitution reactions. This adaptability makes 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE a valuable building block for synthetic chemists aiming to design molecules with tailored biological activities. Moreover, the dimethoxyphenyl substituent has been shown to enhance solubility and metabolic stability in certain drug candidates, making it an attractive feature for oral administration.

Current research in medicinal chemistry has highlighted the potential of nitroaromatic compounds as scaffolds for addressing various therapeutic challenges. Studies have demonstrated that nitro groups can be strategically positioned within a molecule to modulate pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of nitroalkanes have been investigated for their ability to inhibit specific enzymes involved in inflammatory pathways or to induce apoptosis in cancer cells. The structural features of 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE, including its amino-nitro-dimethoxyphenyl architecture, position it as a candidate for such investigations.

The synthetic pathways for obtaining 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE are also of considerable interest. Given its complexity, multiple synthetic routes may be explored to optimize yield and purity. Common strategies include nucleophilic substitution reactions involving halogenated precursors or condensation reactions with appropriate nitrile sources. Advances in catalytic methods have further refined these processes, enabling more efficient and sustainable synthesis. Additionally, computational chemistry techniques can aid in predicting optimal reaction conditions and minimizing unwanted byproducts.

From a biological activity perspective, the compound's potential applications span multiple therapeutic areas. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain and inflammation. Furthermore, the interaction between the dimethoxyphenyl group and biological targets could lead to novel mechanisms of action relevant to neurodegenerative diseases or cardiovascular disorders. These possibilities underscore the need for comprehensive pharmacological profiling to fully elucidate the therapeutic potential of 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE.

The pharmacokinetic properties of this compound are also under scrutiny. Factors such as solubility, metabolic stability, and distribution patterns will determine its suitability for clinical development. Techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize these properties accurately. Understanding how the molecule behaves within living systems is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 3-AMINO-3-(2,3-DIMETHOXYPHENYL)PROPANENITRILE represents a fascinating subject of study in pharmaceutical chemistry due to its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound holds promise as a versatile intermediate or lead structure for developing innovative treatments across various medical conditions. Its exploration underscores the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists in advancing drug discovery efforts.